Cas no 1040668-64-1 (ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate)
ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- HRGIUBYGYNNLFU-UHFFFAOYSA-N
- ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate
-
- Inchi: 1S/C21H32N4O4S/c1-2-29-19(27)15-10-12-25(13-11-15)18(26)9-8-17-14-30-21(23-17)24-20(28)22-16-6-4-3-5-7-16/h14-16H,2-13H2,1H3,(H2,22,23,24,28)
- InChI Key: HRGIUBYGYNNLFU-UHFFFAOYSA-N
- SMILES: N1(C(=O)CCC2=CSC(NC(=O)NC3CCCCC3)=N2)CCC(C(OCC)=O)CC1
ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5331-0434-2μmol |
ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate |
1040668-64-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5331-0434-5μmol |
ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate |
1040668-64-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5331-0434-10μmol |
ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate |
1040668-64-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5331-0434-20μmol |
ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate |
1040668-64-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5331-0434-1mg |
ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate |
1040668-64-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5331-0434-2mg |
ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate |
1040668-64-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5331-0434-3mg |
ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate |
1040668-64-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5331-0434-4mg |
ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate |
1040668-64-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5331-0434-5mg |
ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate |
1040668-64-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5331-0434-10mg |
ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate |
1040668-64-1 | 10mg |
$79.0 | 2023-09-10 |
ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate
Introduction to Ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate (CAS No. 1040668-64-1)
Ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate, with the CAS number 1040668-64-1, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structure of this molecule is intricate, featuring multiple functional groups that contribute to its unique chemical and biological properties.
The cyclohexylcarbamoyl moiety in the molecular structure is particularly noteworthy. This group not only influences the compound's solubility and stability but also plays a crucial role in its interactions with biological targets. The presence of this moiety has been shown to enhance the binding affinity and selectivity of the compound towards certain enzymes and receptors. This characteristic makes it an attractive scaffold for the development of novel therapeutic agents.
Furthermore, the 1,3-thiazole ring is another key feature of this compound. Thiazole derivatives are well-known for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern on the thiazole ring in this compound contributes to its unique pharmacological profile. Research has indicated that the 1,3-thiazole core can interact with various biological targets, leading to potential therapeutic benefits.
The piperidine moiety is also an important component of this molecule. Piperidine derivatives are frequently used in drug design due to their ability to enhance oral bioavailability and metabolic stability. In Ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate, the piperidine ring is connected to the thiazole ring through a propanoyl group, which further modulates the compound's biological activity.
Recent studies have explored the potential applications of Ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate in various therapeutic areas. One particularly promising area is cancer research. The compound has been shown to exhibit inhibitory effects on several cancer-related enzymes and pathways. For instance, studies have demonstrated its ability to inhibit tyrosine kinases, which are often overexpressed in cancer cells and play a crucial role in tumor growth and progression.
In addition to its anti-cancer properties, Ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate has also shown potential in treating inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. The compound's ability to modulate inflammatory pathways has been investigated in preclinical studies, where it demonstrated significant anti-inflammatory effects.
The synthesis of Ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the thiazole derivative, followed by functionalization with the cyclohexylcarbamoyl group. The final step involves coupling the thiazole derivative with piperidine through a propanoyl linker.
The use of advanced synthetic techniques has enabled researchers to produce this compound with high precision and efficiency. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in optimizing reaction conditions and improving yields. These advancements have not only facilitated the production of Ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate but also opened up new possibilities for the synthesis of other complex molecules.
In conclusion, Ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate (CAS No. 1040668-64-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure, featuring functional groups such as cyclohexylcarbamoyl, 1,3-thiazole, and piperidine, contributes to its diverse biological activities. Recent research has highlighted its promising applications in cancer therapy and inflammation management. The advancements in synthetic chemistry have further enhanced the production of this compound, paving the way for future developments in drug design and discovery.
1040668-64-1 (ethyl 1-(3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanoyl)piperidine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)